Cas no 1725-16-2 (1-Oxa-6-thiacyclopentadecan-15-one)

• Product Name: 1-Oxa-6-thiacyclopentadecan-15-one
• CAS No: 1725-16-2
• MF: C₁₃H₂₄O₂S
• MW: 244.393463134766
• CID: 219574
• PubChem ID: 137173
• Update Time: 2025-04-19

1-Oxa-6-thiacyclopentadecan-15-one Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-6-thiacyclopentadecan-15-one
• 1725-16-2
• DTXSID40169327

• Inchi： 1S/C13H24O2S/c14-13-9-5-3-1-2-4-7-11-16-12-8-6-10-15-13/h1-12H2
• InChI Key： QOUGSQNSXBGSRU-UHFFFAOYSA-N
• SMILES： S1CCCCOC(CCCCCCCC1)=O

Computed Properties

• Exact Mass: 244.14982
• Monoisotopic Mass: 244.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 0.965
• Boiling Point: 408.6°C at 760 mmHg
• Flash Point: 198.2°C
• Refractive Index: 1.464
• PSA: 26.3